2-Propenamide, 2-[(phenylthio)methyl]-

• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 2-(phenylsulfanylmethyl)prop-2-enamide
• InChI: InChI=1S/C10H11NOS/c1-8(10(11)12)7-13-9-5-3-2-4-6-9/h2-6H,1,7H2,(H2,11,12)
• InChI Key: ZOMMWPLFZRGADQ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CSC1=CC=CC=C1)C(=O)N
• CAS No.: 135056-66-5

Description

2-Propenamide, 2-[(phenylthio)methyl]- is an organic compound with a unique structure that includes a propenamide backbone and a phenylthio substituent

Preparation Methods

The synthesis of 2-Propenamide, 2-[(phenylthio)methyl]- typically involves the reaction of propenamide with a phenylthio compound under specific conditions. One common method includes the use of a base to deprotonate the propenamide, followed by the addition of a phenylthio compound to form the desired product. Industrial production methods may involve more complex procedures to ensure high yield and purity, often utilizing advanced catalytic systems and optimized reaction conditions .

Chemical Reactions Analysis

2-Propenamide, 2-[(phenylthio)methyl]- undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions typically involve reagents like lithium aluminum hydride, resulting in the formation of thiols or other reduced products.

Substitution: Nucleophilic substitution reactions can occur, where the phenylthio group is replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

2-Propenamide, 2-[(phenylthio)methyl]- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, allowing the creation of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific molecular pathways.

Industry: It is utilized in the production of polymers and other materials due to its reactive nature.

Comparison with Similar Compounds

2-Propenamide, 2-[(phenylthio)methyl]- can be compared with similar compounds such as:

2-Propenamide, N-methyl-2-[(phenylthio)methyl]-: This compound has a similar structure but includes an additional methyl group, which can influence its reactivity and applications.

Propanamide, 2,2-dimethyl-N-phenyl-: This compound differs in its substitution pattern, leading to different chemical properties and uses.

The uniqueness of 2-Propenamide, 2-[(phenylthio)methyl]- lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for various applications.